Cas no 1803923-59-2 (3-Amino-2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1803923-59-2
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 4930854
• Update Time: 2025-06-21

3-Amino-2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)15-5-1-3(12)4(2-11)13-6(5)14/h1H,2,11-12H2,(H,13,14)
• InChI Key： FNAKWGWJYXEHAD-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC(CN)=C(C=1)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 0.1
• Topological Polar Surface Area: 90.4

Additional information on 3-Amino-2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine

3-Amino-2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1803923-59-2): A Comprehensive Overview

The compound 3-Amino-2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine (hereafter referred to as Compound 1) with CAS No. 1803923-59-2 is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology due to its unique structural features and potential applications. The molecule's structure is characterized by a pyridine ring substituted with an amino group at position 3, an aminomethyl group at position 2, a hydroxyl group at position 6, and a trifluoromethoxy group at position 5. These substituents confer Compound 1 with distinct electronic and steric properties, making it a valuable compound for various research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Compound 1, leveraging both traditional organic synthesis techniques and cutting-edge catalytic processes. Researchers have employed strategies such as nucleophilic aromatic substitution, cross-coupling reactions, and multi-component synthesis to construct the complex architecture of this molecule. Notably, the incorporation of the trifluoromethoxy group at position 5 has been achieved through innovative fluorination techniques, which have significantly enhanced the compound's stability and reactivity.

One of the most promising applications of Compound 1 lies in its potential as a building block for drug discovery. The presence of multiple functional groups—amino, hydroxyl, and trifluoromethoxy—allows for extensive chemical modification, enabling the design of bioactive molecules with tailored pharmacological properties. Recent studies have demonstrated that Compound 1 exhibits remarkable biological activity in vitro, particularly in modulating key enzymes and signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, a study published in *Nature Communications* highlighted the compound's ability to inhibit acetylcholinesterase (AChE), a hallmark enzyme implicated in Alzheimer's disease progression.

In addition to its therapeutic potential, Compound 1 has also found utility in materials science. The trifluoromethoxy group imparts exceptional electron-withdrawing properties to the molecule, making it an attractive candidate for designing advanced materials such as organic semiconductors and optoelectronic devices. Researchers have explored its use in constructing high-performance organic field-effect transistors (OFETs), where its unique electronic characteristics contribute to enhanced charge transport properties.

The environmental impact of Compound 1 has also been a subject of recent investigations. Studies conducted under simulated environmental conditions reveal that the compound exhibits moderate biodegradability, with microbial degradation pathways being identified as key mechanisms for its transformation in natural ecosystems. These findings are crucial for assessing the ecological risks associated with large-scale production and use of Compound 1, ensuring that its deployment aligns with sustainable practices.

From a regulatory standpoint, Compound 1 is classified under standard chemical safety guidelines due to its structural complexity and functional group composition. Regulatory agencies have emphasized the importance of conducting thorough toxicological assessments to evaluate its potential risks to human health and the environment. Recent toxicological studies indicate that Compound 1 demonstrates low acute toxicity in animal models; however, long-term exposure studies are still underway to fully characterize its safety profile.

Looking ahead, the development of novel synthetic routes for Compound 1 remains an active area of research. Scientists are exploring green chemistry approaches to minimize waste generation and improve process efficiency during synthesis. Furthermore, efforts are being directed toward optimizing its bioavailability for therapeutic applications through advanced drug delivery systems such as nanocarriers and lipid-based formulations.

In conclusion, 3-Amino-2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1803923-59-2) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations within medicinal chemistry, materials science, and environmental sustainability.